Cas no 1209214-45-8 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide
• CAS No: 1209214-45-8
• MF: C₁₇H₁₁ClN₄O₂
• MW: 338.747842073441
• CID: 6325750
• PubChem ID: 45506322
• Update Time: 2025-05-20

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide
• AKOS024608236
• N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-1H-indole-3-carboxamide
• 1209214-45-8
• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-1H-indole-3-carboxamide
• F1374-2975

• Inchi： 1S/C17H11ClN4O2/c18-13-7-3-1-6-11(13)16-21-22-17(24-16)20-15(23)12-9-19-14-8-4-2-5-10(12)14/h1-9,19H,(H,20,22,23)
• InChI Key： FQDJSTDRPRJVCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(NC(C2=CNC3C=CC=CC=32)=O)O1

Computed Properties

• Exact Mass: 338.0570533g/mol
• Monoisotopic Mass: 338.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-1H-indole-3-carboxamide

N-5-(2-chlorophenyl)-1,3,4-Oxadiazol-2-yl-1H-indole-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1209214-45-8, known as N-5-(2-chlorophenyl)-1,3,4-Oxadiazol-2-yl-1H-indole-3-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This compound is a derivative of indole, a heterocyclic aromatic compound, which is widely recognized for its role in various biological processes. The integration of the oxadiazole ring and the chlorophenyl group introduces additional complexity and functionality to the molecule, making it a promising candidate for drug discovery.

The indole core of this compound is a fundamental structure in many natural products and synthetic drugs. Its aromaticity and ability to form hydrogen bonds make it an ideal scaffold for designing bioactive molecules. The substitution of the indole at position 3 with a carboxamide group further enhances its potential for interaction with biological targets. The oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, is known for its stability and ability to participate in various chemical reactions. This moiety contributes to the molecule's electronic properties and may play a role in modulating its pharmacokinetic profile.

Recent studies have highlighted the importance of heterocyclic compounds like N-5-(2-chlorophenyl)-1,3,4-Oxadiazol-2-yl-1H-indole-3-carboxamide in the development of novel therapeutic agents. For instance, research has shown that such compounds can exhibit potent anti-inflammatory and antioxidant activities, making them valuable leads for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The presence of the chlorophenyl group introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity toward specific biological targets.

In terms of synthesis, the preparation of N-5-(2-chlorophenyl)-1,3,4-Oxadiazol-2-yl-1H-indole-3-carboxamide involves a series of well-established organic reactions. The process typically begins with the synthesis of the indole derivative followed by the introduction of the oxadiazole ring through cyclization reactions. The incorporation of the chlorophenyl group is achieved via nucleophilic substitution or coupling reactions, depending on the specific conditions employed. These steps highlight the versatility of modern synthetic methodologies in constructing complex molecular architectures.

The pharmacological evaluation of this compound has revealed intriguing insights into its bioactivity. For example, studies have demonstrated that N-(5-(2-chlorophenyl)-1H-indol...carboxamide exhibits significant inhibitory effects on enzymes involved in inflammation pathways. This suggests that it could be a potential candidate for developing anti-inflammatory drugs. Additionally, preliminary data indicate that this compound may possess anticancer properties by targeting specific oncogenic pathways or modulating cellular signaling networks.

From an environmental perspective, understanding the fate and transport of N-(5-(2-chlorophenyl)-...carboxamide in natural systems is crucial for assessing its potential ecological impact. Research into its degradation pathways under various environmental conditions has shown that it undergoes hydrolysis and microbial degradation under aerobic conditions. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, N-(5-(2-chlorophenyl)-...carboxamide represents a fascinating example of how structural diversity can be leveraged to design bioactive molecules with therapeutic potential. Its unique combination of indole-based aromaticity and oxadiazole functionality positions it as a valuable tool in drug discovery research. As ongoing studies continue to unravel its full spectrum of biological activities and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.